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Compound of Interest

Compound Name: 5-Bromo-1,3-benzodioxole

Cat. No.: B1209508

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-1,3-benzodioxole is a crucial intermediate in the synthesis of various organic
compounds, including pharmaceuticals and agrochemicals. A thorough understanding of its
solubility in different organic solvents is paramount for its effective use in synthesis, purification,
and formulation development. This technical guide provides a summary of available solubility
data, a detailed experimental protocol for determining solubility, and a visual representation of
the experimental workflow.

Physicochemical Properties of 5-Bromo-1,3-
benzodioxole
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Property Value Reference
Molecular Formula C7HsBrO:2 [1]
Molecular Weight 201.02 g/mol [1]
Appearance White to pale yellow crystalline o
powder
Melting Point 50-52°C [1]
Boiling Point 240-242°C [1]
Density 1.72 g/cm3 [1]

Solubility Data

The solubility of 5-Bromo-1,3-benzodioxole has been qualitatively and quantitatively
assessed in various solvents. The following table summarizes the available data. It is important
to note that quantitative data in a wide range of organic solvents is not extensively available in
the literature, highlighting the need for experimental determination using the protocol provided
in this guide.
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Temperature .
Solvent °C) Solubility Method Reference
Dimethyl
Sulfoxide Not Specified Soluble Qualitative [1]
(DMSO)
Dimethyl .

) -~ 100 mg/mL (with o
Sulfoxide Not Specified o Quantitative [2]
sonication)

(DMSO)
Dichloromethane  Not Specified Soluble Qualitative [1]
Ethanol Not Specified Slightly Soluble Qualitative [1]
Water Not Specified Insoluble Qualitative [1]
Water Not Specified 0.217 mg/mL Calculated [3]
10% DMSO /
90% (20% SBE- Not Specified > 2.5 mg/mL Quantitative [2]
-CD in Saline)
10% DMSO / N o

Not Specified > 2.5 mg/mL Quantitative [2]

90% Corn OIl

Experimental Protocol for Solubility Determination

The following protocol is a standardized method for determining the solubility of a solid

compound, such as 5-Bromo-1,3-benzodioxole, in an organic solvent. This method is adapted

from established guidelines for solubility testing.

4.1. Principle

This method, often referred to as the "shake-flask™ or equilibrium solubility method, involves

saturating a solvent with the solute at a constant temperature. The concentration of the solute

in the saturated solution is then determined analytically, providing the solubility value.

4.2. Materials and Equipment
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» 5-Bromo-1,3-benzodioxole (high purity)

e Selected organic solvents (analytical grade)

o Thermostatically controlled shaker or water bath

o Calibrated thermometer

e Analytical balance

¢ Vials with screw caps

e Centrifuge

e Syringes and syringe filters (e.g., 0.22 um PTFE)

e High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system
with a suitable detector

e Volumetric flasks and pipettes

4.3. Procedure

o Preparation of the Test System:

o Accurately weigh an excess amount of 5-Bromo-1,3-benzodioxole into a vial. The excess
solid should be sufficient to ensure that a saturated solution is formed and that solid
remains after equilibrium is reached.

o Add a known volume of the selected organic solvent to the vial.

o Securely cap the vial to prevent solvent evaporation.

e Equilibration:

o Place the vial in a thermostatically controlled shaker or water bath set to the desired
temperature (e.g., 25 °C).
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o Agitate the mixture for a sufficient period to allow for equilibrium to be reached. A
preliminary test may be necessary to determine the time required to reach equilibrium
(typically 24 to 72 hours).

e Sample Separation:

[¢]

After equilibration, allow the vial to stand undisturbed at the constant temperature to allow
the excess solid to settle.

o To separate the saturated solution from the undissolved solid, centrifugation is the
preferred method. Centrifuge the vial at a sufficient speed and for a duration that ensures
clear separation.

o Carefully withdraw a known volume of the clear supernatant using a syringe.

o Immediately filter the withdrawn solution through a syringe filter into a clean vial to remove
any remaining microscopic particles. This step should be performed quickly to minimize
temperature changes and solvent evaporation.

e Analysis:

o Accurately dilute the filtered saturated solution with a suitable solvent to a concentration
within the calibrated range of the analytical instrument.

o Determine the concentration of 5-Bromo-1,3-benzodioxole in the diluted solution using a
validated HPLC or GC method.

o Prepare a calibration curve using standard solutions of known concentrations of 5-Bromo-
1,3-benzodioxole.

» Calculation of Solubility:

o Calculate the concentration of 5-Bromo-1,3-benzodioxole in the original saturated
solution by accounting for the dilution factor.

o Express the solubility in appropriate units, such as mg/mL or g/100 mL.

4.4. Data Reporting
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The solubility report should include:

The name of the compound (5-Bromo-1,3-benzodioxole).
e The name of the solvent.

e The experimental temperature and its constancy.

e The equilibration time.

e The analytical method used for concentration determination.
e The solubility value, including the units.

e Any observations, such as the appearance of the solution.

Visualizations

Experimental Workflow for Solubility Determination
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Experimental Workflow for Solubility Determination of 5-Bromo-1,3-benzodioxole

1. Preparation

Weigh excess
5-Bromo-1,3-benzodioxole

Add known volume
of organic solvent

2. Equilibration

Agitate at constant
temperature (e.g., 24-72h)

Centrifuge to
settle excess solid

Withdraw supernatant
with syringe

Filter through
0.22 pm filter

Dilute filtered
saturated solution

Analyze concentration
(HPLC/GC)

5. Caldulation

Calculate solubility
(e.g., mg/mL)

Solubility Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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